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Introduction

Tris(4-carbazoyl-9-ylphenyl)amine, commonly known as TCTA, has emerged as a promising
hole transport material (HTM) in the fabrication of high-efficiency perovskite solar cells (PSCs).
Its unique molecular structure, featuring a triphenylamine core and three carbazole arms,
imparts desirable optoelectronic properties. These properties contribute to efficient hole
extraction and transport, improved device stability, and favorable energy level alignment with
the perovskite absorber layer. This document provides a comprehensive overview of the
application of TCTA in PSCs, including its mechanism of action, a comparative analysis of its
performance, and detailed experimental protocols for its integration into solar cell devices.

Mechanism of Action

TCTA enhances the performance of perovskite solar cells through a combination of
mechanisms, primarily revolving around its function as a hole transport layer (HTL). The key
aspects of its operation include:

 Efficient Hole Extraction and Transport: TCTA possesses a high hole mobility and its Highest
Occupied Molecular Orbital (HOMO) energy level is well-aligned with the valence band of
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typical perovskite materials. This alignment facilitates the efficient transfer of photogenerated
holes from the perovskite layer to the HTL, minimizing charge recombination at the interface.

o Energy Level Alignment: Proper energy level alignment between the perovskite absorber, the
HTL, and the electrode is crucial for minimizing energy loss and maximizing the open-circuit
voltage (Voc). TCTA's HOMO level acts as a bridge, ensuring a cascade of energy levels that
promotes unidirectional hole flow towards the anode.

o Defect Passivation: While not its primary role, TCTA can contribute to the passivation of
defects at the perovskite surface. The lone pair electrons on the nitrogen atoms of the
carbazole and triphenylamine moieties can interact with under-coordinated lead ions (Pb2+)
on the perovskite surface, which are common defect sites. This interaction can reduce non-
radiative recombination, thereby improving the Voc and fill factor (FF) of the solar cell.

» Exciton/Electron Blocking: Due to its high-lying Lowest Unoccupied Molecular Orbital
(LUMO) energy level (around 2.4 eV), TCTA acts as an effective electron-blocking layer.[1]
This prevents electrons from the perovskite's conduction band from reaching the anode,
which would otherwise lead to a short-circuit and reduced device efficiency.

Performance Data

The use of TCTA as an HTL has been shown to yield high-performance perovskite solar cells,
often comparable to or exceeding the performance of more commonly used HTLs like spiro-
OMeTAD. The following table summarizes key performance metrics of TCTA-based PSCs from

various studies.
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Experimental Protocols

This section provides detailed protocols for the fabrication of a high-efficiency n-i-p perovskite
solar cell using TCTA as the hole transport layer.

Materials and Reagents

o Substrates: Fluorine-doped Tin Oxide (FTO) coated glass
o Electron Transport Layer (ETL): Tin (IV) oxide (SnO2) nanoparticle dispersion

o Perovskite Precursor Solution: e.g., Cs0.05(FA0.85MA0.15)0.95Pb(10.85Br0.15)3 in a mixed
solvent of DMF and DMSO

o Anti-solvent: Chlorobenzene

e Hole Transport Layer (HTL) Solution: TCTA in chlorobenzene (e.g., 10 mg/mL) with additives
such as Li-TFSI and tBP
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+ Metal Electrode: Gold (Au) or Silver (Ag)

o Cleaning Solvents: Deionized water, isopropanol, acetone

Device Fabrication Workflow
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Perovskite solar cell fabrication workflow.
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Step-by-Step Protocol

1

I

. Substrate Cleaning:

Pattern the FTO glass substrates using zinc powder and HCI.

Sequentially clean the substrates in an ultrasonic bath with detergent, deionized water,
acetone, and isopropanol for 15 minutes each.

Dry the substrates with a nitrogen gun.

Treat the substrates with UV-ozone for 15 minutes immediately before depositing the ETL.

. Electron Transport Layer (ETL) Deposition:

Prepare a diluted SnO2 nanoparticle solution (e.g., 2.67% in water).

Spin-coat the SnO: solution onto the FTO substrates at 4000 rpm for 30 seconds.

Anneal the substrates at 150°C for 30 minutes in ambient air.

Allow the substrates to cool to room temperature.

. Perovskite Layer Deposition (in a nitrogen-filled glovebox):

Prepare the perovskite precursor solution (e.g.,
Cs0.05(FA0.85MA0.15)0.95Pb(10.85Br0.15)3).

Transfer the SnO2-coated substrates into the glovebox.

Spin-coat the perovskite solution in a two-step program: 1000 rpm for 10 seconds, followed
by 5000 rpm for 30 seconds.

During the second step, at approximately 15 seconds before the end, dispense an anti-
solvent (e.g., 100 pL of chlorobenzene) onto the spinning substrate.

Immediately transfer the substrate to a hotplate and anneal at 100°C for 60 minutes.

. Hole Transport Layer (HTL) Deposition (in a nitrogen-filled glovebox):
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o Prepare the TCTA solution: Dissolve TCTA in chlorobenzene (e.g., 10 mg/mL). Add Li-TFSI
stock solution (e.g., 520 mg/mL in acetonitrile) and 4-tert-butylpyridine (tBP) to the TCTA
solution. The molar ratio of additives to TCTA is a critical parameter to optimize.

o Allow the perovskite-coated substrates to cool to room temperature.

e Spin-coat the TCTA solution onto the perovskite layer at 4000 rpm for 30 seconds.

5. Metal Electrode Deposition:

» Define the active area of the device using a shadow mask (e.g., 0.09 cm?).

o Transfer the substrates to a thermal evaporator.

o Deposit the metal electrode (e.g., 80 nm of gold or silver) at a pressure below 10-6 Torr.

Signaling Pathways and Energy Level Diagram

The efficient operation of a TCTA-based perovskite solar cell relies on the favorable alignment
of energy levels at the interfaces between the different layers.
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Energy level alignment in a TCTA-based PSC.

Upon illumination, photons are absorbed by the perovskite layer, generating electron-hole pairs

(excitons). These excitons quickly dissociate into free electrons and holes. The electrons are
injected into the conduction band of the ETL (SnO2) and transported to the FTO cathode.
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Simultaneously, the holes are transferred to the HOMO level of the TCTA HTL and transported
to the metal anode. The energy level cascade ensures efficient charge separation and
collection, leading to a high photovoltaic performance.

Conclusion

TCTA s a highly effective hole transport material for fabricating high-efficiency and stable
perovskite solar cells. Its favorable energy level alignment, good hole mobility, and potential for
defect passivation make it a compelling alternative to other commonly used HTMs. The
protocols and information provided in these application notes offer a solid foundation for
researchers and scientists to successfully integrate TCTA into their perovskite solar cell
research and development efforts. Further optimization of TCTA-based additives and interfacial
engineering holds the potential to push the efficiency and stability of perovskite solar cells even
further.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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